Cas no 16107-85-0 (6-methyl-2,3-diphenyl-Quinoxaline)

6-methyl-2,3-diphenyl-Quinoxaline structure
16107-85-0 structure
Product Name:6-methyl-2,3-diphenyl-Quinoxaline
CAS No:16107-85-0
MF:C21H16N2
MW:296.365144729614
CID:1107110
PubChem ID:1552015
Update Time:2025-04-20

6-methyl-2,3-diphenyl-Quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-2,3-diphenylquinoxaline
    • 6-methyl-2,3-diphenyl-Quinoxaline
    • SMR000282441
    • EU-0027023
    • SR-01000554162
    • MLS000712674
    • HMS662M22
    • AKOS000536467
    • DTXSID60364372
    • ChemDiv1_026686
    • DivK1c_004430
    • HS-3833
    • CDS1_003390
    • SR-01000554162-1
    • HMS2697E22
    • XLVXYKCXPXIGEB-UHFFFAOYSA-N
    • SCHEMBL1104817
    • Z56788788
    • CHEMBL1407275
    • 16107-85-0
    • Inchi: 1S/C21H16N2/c1-15-12-13-18-19(14-15)23-21(17-10-6-3-7-11-17)20(22-18)16-8-4-2-5-9-16/h2-14H,1H3
    • InChI Key: XLVXYKCXPXIGEB-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 296.13148
  • Monoisotopic Mass: 296.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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